3,6-dichloro-N,N-dimethylpyridazin-4-amine

• IUPAC Name: 3,6-dichloro-N,N-dimethylpyridazin-4-amine
• InChI: InChI=1S/C6H7Cl2N3/c1-11(2)4-3-5(7)9-10-6(4)8/h3H,1-2H3
• InChI Key: GDOZNCSOXDGQKK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NN=C1Cl)Cl
• Molecular Formula: C6H7Cl2N3
• Molecular Weight: 192.04 g/mol

Description

3,6-dichloro-N,N-dimethylpyridazin-4-amine is a chemical compound that falls into the pyridazine group of compounds. It has a molecular formula of C6H7Cl2N3 and a molecular weight of 192.04 g/mol.

Molecular Structure Analysis

The molecular structure of 3,6-dichloro-N,N-dimethylpyridazin-4-amine consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms, substituted at the 3 and 6 positions with chlorine atoms and at the 4 position with an amine group.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthetic Intermediates : 3,6-Dichloro-N,N-dimethylpyridazin-4-amine can be used as an intermediate in the synthesis of various substituted pyridazinones. These compounds are formed through sequential nucleophilic aromatic substitution processes, which can lead to a range of polyfunctional systems (Pattison et al., 2009).
• Formation of Fused Heterocyclic Compounds : It reacts with primary amines to yield N-containing fused heterocyclic compounds, which is a critical step in the synthesis of novel organic structures (Ried & Eichhorn, 1988).
• Preparation of Functionalized Arrays : This compound can also be employed as a synthetic intermediate in the preparation of pyridazinone arrays, demonstrating its versatility in organic synthesis (Helm et al., 2006).

Solubility and Physical Properties

• Solubility Analysis : The solubility of related compounds like 6-chloropyridazin-3-amine has been extensively studied, which provides insights into the physical and chemical properties of similar compounds (Cao et al., 2012).

Medicinal Chemistry and Biological Evaluation

• Synthesis for Biological Evaluation : Derivatives of 3,6-dichloropyridazine-4-carboxylic acid chloride, structurally related to the compound , have been synthesized and evaluated as potential inhibitors of human immunodeficiency virus type 1 reverse transcriptase (Heinisch et al., 1996).

Reactions and Chemical Behavior

• Chemical Reactions and Synthesis : The reactivity of this compound in various chemical reactions, such as direct amination and nucleophilic substitution, has been a subject of investigation, providing insights into its chemical behavior and potential applications in more complex syntheses (Coates & Mckillop, 1993).

Safety and Hazards

The safety data sheet for 3,6-dichloro-N,N-dimethylpyridazin-4-amine indicates that it has an acute toxicity (oral), which falls under category 4, H302. This suggests that if ingested, it may be harmful. It’s recommended to use personal protective equipment as required, and to avoid release to the environment.